Cas no 1788844-97-2 (2-[[(2,5-Dimethylphenyl)sulfonyl]amino]-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide)

• Product Name: 2-[[(2,5-Dimethylphenyl)sulfonyl]amino]-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide
• CAS No: 1788844-97-2
• MF: C₁₉H₂₄N₄O₃S
• MW: 388.483862876892
• CID: 5366981
• PubChem ID: 76149346
• Update Time: 2025-05-24

2-[[(2,5-Dimethylphenyl)sulfonyl]amino]-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[(2,5-Dimethylphenyl)sulfonyl]amino]-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide
• 1788844-97-2
• 2-(2,5-dimethylbenzenesulfonamido)-N-[1-(pyridin-2-yl)pyrrolidin-3-yl]acetamide
• 2-[(2,5-dimethylphenyl)sulfonylamino]-N-(1-pyridin-2-ylpyrrolidin-3-yl)acetamide
• F6446-0123
• 2-(2,5-dimethylphenylsulfonamido)-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)acetamide
• AKOS024566882

• Inchi： 1S/C19H24N4O3S/c1-14-6-7-15(2)17(11-14)27(25,26)21-12-19(24)22-16-8-10-23(13-16)18-5-3-4-9-20-18/h3-7,9,11,16,21H,8,10,12-13H2,1-2H3,(H,22,24)
• InChI Key： URMODIHLCDCMMH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(NCC(NC1CN(C2C=CC=CN=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 388.15691181g/mol
• Monoisotopic Mass: 388.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 99.8Ų

Additional information on 2-[[(2,5-Dimethylphenyl)sulfonyl]amino]-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide

Compound CAS No. 1788844-97-2: 2-[[(2,5-Dimethylphenyl)sulfonyl]amino]-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide

The compound with CAS No. 1788844-97-2, known as 2-[[(2,5-Dimethylphenyl)sulfonyl]amino]-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceuticals and chemical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug development, particularly in the areas of oncology and neurodegenerative diseases.

The chemical structure of this compound is characterized by a sulfonyl amino group attached to a pyrrolidine ring, which is further connected to a pyridine moiety. The presence of these functional groups contributes to its stability and bioavailability, making it an attractive candidate for therapeutic interventions. Researchers have explored its ability to inhibit key enzymes involved in disease progression, such as kinases and proteases, which are critical targets in cancer therapy.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound, providing insights into its interaction with biological targets. These studies have revealed that the sulfonyl amino group plays a pivotal role in stabilizing the molecule's conformation, enhancing its binding affinity to specific receptors. Additionally, the pyridine ring contributes to the molecule's electronic properties, further enhancing its pharmacokinetic profile.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has improved the yield and purity of the final product, making it more feasible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

One of the most promising aspects of this compound is its potential as a therapeutic agent in treating neurodegenerative disorders such as Alzheimer's disease. Preclinical studies have demonstrated its ability to modulate amyloid-beta aggregation, a hallmark of Alzheimer's pathology. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its utility in treating conditions like rheumatoid arthritis.

Another area of interest is its role as a building block in drug design. The modular structure of this compound allows for easy modification of substituents, enabling researchers to tailor its properties for specific therapeutic applications. For instance, variations in the pyrrolidine ring or pyridine moiety can significantly alter the molecule's pharmacokinetics and bioavailability.

Recent breakthroughs in biological testing have provided deeper insights into the safety profile of this compound. Toxicological studies indicate that it exhibits low toxicity at therapeutic concentrations, making it a viable option for long-term administration. Additionally, pharmacokinetic studies reveal favorable absorption and distribution profiles, which are essential for effective drug delivery.

In conclusion, the compound with CAS No. 1788844-97-2 represents a significant advancement in chemical research with broad implications for drug development. Its unique structure, combined with promising biological activities and favorable pharmacokinetic properties, positions it as a leading candidate for addressing unmet medical needs. Continued research into its mechanisms of action and therapeutic applications will undoubtedly pave the way for innovative treatments in various disease areas.